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Complex tannins
Complex tannins, also known as condensed tannins, are a class of polyphenolic compounds found in many plant tissues and fruits. These tannins are characterized by their complex structure formed through condensation reactions between flavan-3,4-diones and gallic acid units. They play a significant role in protecting plants against pathogens, herbivores, and UV radiation.
In various industries, complex tannins find applications ranging from food and beverage to leather processing and pharmaceuticals. In the food industry, they enhance the flavor profile of beverages by providing astringent taste and mouthfeel. For instance, they are used in winemaking to stabilize color and improve tannin content. In the leather industry, complex tannins act as effective natural tanning agents, contributing to better water resistance and durability.
Furthermore, their antioxidant properties make them valuable in pharmaceuticals for preventing oxidative stress-related diseases. Complex tannins are also explored in cosmetic products due to their potential skin conditioning benefits. Overall, these versatile compounds offer a wide range of applications owing to their unique chemical structure and functional properties.

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Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical BiopharmaceuticalsSalidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
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Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and ApplicationsAmlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
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